6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide

• IUPAC Name: 6-methoxy-N-(oxan-4-ylmethyl)quinoline-4-carboxamide
• InChI: InChI=1S/C17H20N2O3/c1-21-13-2-3-16-15(10-13)14(4-7-18-16)17(20)19-11-12-5-8-22-9-6-12/h2-4,7,10,12H,5-6,8-9,11H2,1H3,(H,19,20)
• InChI Key: KEHWHDWYFDSXPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1)C(=O)NCC3CCOCC3
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

Quinoline derivatives, such as the one you mentioned, are a class of compounds that have been studied for their potential applications in various fields, including medicinal chemistry. They often have a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Synthesis Analysis

While specific synthesis methods for “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” are not available, quinoline derivatives are generally synthesized using classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also used.

Molecular Structure Analysis

Quinoline derivatives typically have a double-ring structure containing a benzene ring fused with a pyridine moiety. The specific structure of “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” would need to be determined through methods such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” would depend on the specific conditions and reagents used. Quinoline derivatives can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” would need to be determined experimentally. These could include its melting point, boiling point, solubility, and stability under various conditions.

Mechanism of Action

The mechanism of action of “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” would depend on its specific biological target. Quinoline derivatives are known to have a wide range of biological activities, which can be attributed to their interactions with various enzymes, receptors, and other biological targets.

Safety and Hazards

The safety and hazards associated with “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” would depend on its specific properties and uses. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for “6-methoxy-N-[(oxan-4-yl)methyl]quinoline-4-carboxamide” could include exploring its potential applications in medicinal chemistry, studying its biological activity, and developing more efficient synthesis methods.